1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H21N3O5S/c1-5-18-25-26-24(33-18)27-20(13-7-9-16(30-3)17(11-13)31-4)19-21(28)14-10-12(2)6-8-15(14)32-22(19)23(27)29/h6-11,20H,5H2,1-4H3
• InChI Key: AQZISYDHGSRDMC-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)C)C5=CC(=C(C=C5)OC)OC

Description

1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound that has gained significant attention in scientific research due to its pharmacological properties. This compound is also known as DTP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of different diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, reduce inflammation, scavenge free radicals, and alleviate pain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its diverse pharmacological properties, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and limited studies on its toxicity and pharmacokinetics.

Future Directions

1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has shown promising results in preclinical studies. Future research should focus on its clinical efficacy and safety in humans. Additionally, studies on its pharmacokinetics, toxicity, and drug interactions are warranted. Finally, the potential of this compound as a lead molecule for drug development should be explored.
Conclusion:
In conclusion, this compound is a compound that has shown diverse pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in drug development.

Synthesis Methods

The synthesis of 1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been reported using various methods. One of the methods involves the reaction of 2-aminobenzoic acid, ethyl acetoacetate, and 2-chloro-5-methyl-1,3,4-thiadiazole in the presence of sodium methoxide. The resulting product is then treated with 3,4-dimethoxybenzaldehyde to obtain the desired compound.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its pharmacological properties. This compound has been found to possess anticancer, antimicrobial, and antifungal activities. It has also been reported to exhibit anti-inflammatory, antioxidant, and analgesic properties.